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Compound of Interest

Compound Name: 1-Piperidinoacetone

Cat. No.: B1360080 Get Quote

For immediate reference, 1-Piperidinoacetone should be treated as a flammable and

hazardous chemical waste. This guide provides essential safety and logistical information for its

proper disposal in a laboratory setting.

Proper handling and disposal of chemical reagents are paramount to ensuring a safe

laboratory environment and maintaining environmental compliance. 1-Piperidinoacetone, a

flammable liquid and potential irritant, requires specific procedures for its disposal. This

document outlines the necessary steps for the safe collection, storage, and disposal of 1-
Piperidinoacetone waste, tailored for researchers, scientists, and drug development

professionals.

Hazard Profile and Safety Summary
While a specific, comprehensive Safety Data Sheet (SDS) for 1-Piperidinoacetone is not

readily available in all databases, its chemical structure and related compounds indicate that it

should be handled with caution. It is classified as a flammable liquid and is harmful if swallowed

or inhaled.[1] It can cause skin and serious eye irritation.[1][2] Therefore, adherence to

stringent safety protocols is essential.

Key Hazards:

Flammable Liquid and Vapor: Vapors may form explosive mixtures with air and can travel to

an ignition source and flash back.[1][3]
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Health Hazards: Harmful if swallowed or inhaled and toxic in contact with skin. Causes skin

and eye irritation.[1][2] Prolonged exposure may cause headaches, dizziness, and other

central nervous system effects.[1]

Quantitative Data
The following table summarizes key quantitative data for 1-Piperidinoacetone and related

safety information.

Property Value

Chemical Formula C8H15NO

CAS Number 6784-61-8

Molecular Weight 141.21 g/mol

Appearance Clear, colorless liquid

Odor Sweet, pungent odor

Hazards

Flammable liquid (Category 2), Acute toxicity

(Oral, Dermal, Inhalation), Skin

corrosion/irritation, Serious eye damage.

Personal Protective Equipment (PPE)

Safety goggles, chemical-resistant gloves (e.g.,

nitrile), lab coat, and appropriate respiratory

protection.[2][4]

Step-by-Step Disposal Protocol
This protocol provides a systematic approach to the safe disposal of 1-Piperidinoacetone.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE before handling the chemical. This includes safety goggles,

chemical-resistant gloves, and a lab coat.[2][4]

If there is a risk of generating aerosols or if working outside a fume hood, use a certified

respirator.
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2. Waste Classification:

1-Piperidinoacetone waste must be classified as hazardous chemical waste due to its

flammability and potential health hazards.[5]

Do not mix this waste with non-hazardous materials, as this will increase the volume of

hazardous waste requiring specialized disposal.[5]

3. Waste Collection and Containment:

Liquid Waste: Collect all waste 1-Piperidinoacetone, including reaction residues and

contaminated solvents, in a designated, chemically compatible container.[5] The container

must be leak-proof and have a secure, tightly sealing lid to prevent spills and evaporation.

Solid Waste: Any materials contaminated with 1-Piperidinoacetone, such as absorbent

pads from spills, used chromatography plates, or contaminated gloves, must be collected as

solid hazardous waste.[5] Place these materials in a separate, clearly labeled, sealable

container or bag.

4. Labeling and Storage:

Immediately label the waste container with "Hazardous Waste" and the full chemical name:

"1-Piperidinoacetone".[5]

The label should also indicate the specific hazards, such as "Flammable" and "Irritant".[5]

Store the sealed waste container in a designated and controlled "Satellite Accumulation

Area" within the laboratory.[5] This area must be away from ignition sources, heat, and

incompatible chemicals such as acids, bases, and strong oxidizing agents.[1][4]

5. Spill Management:

In the event of a spill, immediately eliminate all sources of ignition.[1]

Ensure the area is well-ventilated.

Contain and absorb the spill using an inert material such as vermiculite, sand, or a universal

spill kit.[5]
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Collect the absorbed material and place it into the designated hazardous waste container.[5]

6. Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Visualized Workflow
The following diagrams illustrate the logical workflow for the proper disposal of 1-
Piperidinoacetone.
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Caption: Logical workflow for the disposal of 1-Piperidinoacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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